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Compound of Interest

Compound Name: 2-Methylbutyl nonanoate
CAS No.: 69205-08-9
Cat. No.: B13786717
Get Quote
. J

Abstract & Strategic Overview

2-Methylbutyl nonanoate is a fatty ester characterized by a distinct fruity, waxy, and winey
odor profile. While ubiquitous in trace amounts within fermentation metabolomes (e.g.,
Saccharomyces byproducts) and specific botanical matrices (e.g., Abelmoschus esculentus,
Cucumis melo), its isolation is complicated by its high lipophilicity (LogP ~5.3) and structural
similarity to isomeric esters (e.g., 3-methylbutyl nonanoate).

This protocol details a Supercritical Fluid Extraction (SFE) workflow, prioritized for its selectivity
towards lipophilic volatiles and "Green Chemistry" compliance. We also provide a secondary
Biocatalytic Enrichment Protocol, acknowledging that direct extraction often yields insufficient
guantities for industrial scaling, necessitating enzymatic intensification.

Chemical Identity & Properties

Understanding the physicochemical behavior of the target is the prerequisite for extraction
design.
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Property Value Implication for Extraction

Molecular Formula C14H2802 Mid-weight volatile ester.

Requires vacuum for
Molecular Weight 228.37 g/mol distillation to prevent thermal
degradation.

Highly Lipophilic. Insoluble in

water; highly soluble in non-

LogP (Octanol/Water) ~5.3 (Predicted)
polar solvents (Hexane,
scCO2).
High boiling point requires
Boiling Point ~250°C (est. at 760 mmHgQ) reduced pressure (0.1-1.0
mbar) for purification.
] Combustible; requires
Flash Point ~111°C

standard lab safety protocols.

Source Selection

The choice of matrix dictates the extraction efficiency.

» Botanical Sources:Abelmoschus esculentus (Okra) seed oil and Cucumis melo (Melon) pulp

contain trace levels.

o Fermentation Sources (Recommended): High-gravity fermentation broths utilizing
Saccharomyces cerevisiae with branched-chain amino acid precursors (Isoleucine) yield
higher titers of 2-methylbutyl esters.

Protocol A: Supercritical Fluid Extraction (SFE)

Recommended for high-purity isolation from solid matrices (e.g., freeze-dried fruit pulp or seed

meal).

Rationale
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Traditional solvent extraction (Hexane/DCM) co-extracts excessive waxes and pigments. SFE
using CO: allows for density-tuning, selectively solubilizing the target ester while leaving
heavier waxes behind.

Equipment Requirements

o SFE Unit: Waters SFE Bio-Botanical System (or equivalent) with fractionation separators.
o Co-solvent Pump: For Ethanol modifier (optional).

o Feed Material: Dried, ground matrix (<5% moisture).

Step-by-Step Workflow

Step 1: Matrix Preparation

o Lyophilization: Freeze-dry the fruit pulp or fermentation biomass to <5% moisture. Water
competes with the target ester for solvation in COx-.

o Milling: Grind to a particle size of 0.5—-1.0 mm to maximize surface area without causing
channeling.

Step 2: Extraction Parameters (Optimization)

Pressure: Set extraction vessel to 150 bar. (Targeting volatile esters/lipids).

Temperature: Maintain 40°C. (Low temp preserves volatile integrity).

Flow Rate: 15-20 g/min COx.

Duration: 120 minutes dynamic extraction.

Step 3: Fractionation (The Critical Step)

o Separator 1: 90 bar / 50°C. (Drops out heavy waxes/cuticular lipids).

o Separator 2: 40 bar / 25°C. (Target Deposition). 2-Methylbutyl nonanoate precipitates here.

e Vent: Volatile loss is minimal due to the high boiling point of the target.
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Step 4: Post-Processing

e Collect the oily residue from Separator 2.

e Dissolve in minimal Pentane and dry over Anhydrous NazSOa.
o Concentrate under Nitrogen stream.

Protocol B: Biocatalytic "Natural" Synthesis

Industry Standard for High-Yield "Natural" Labeling. When direct extraction is yield-prohibitive,
this protocol uses natural precursors and enzymes to synthesize the target ex vivo, maintaining
"Natural” regulatory status (EU/US).

Mechanism

Reaction: Natural Nonanoic Acid + Natural 2-Methylbutanol

2-Methylbutyl nonanoate + Hz0

Workflow

o Substrates: Mix equimolar amounts of Natural Nonanoic Acid (ex. Pelargonium) and Natural
2-Methylbutanol (ex. Fusel oil fractionation).

o Catalyst: Add immobilized Candida antarctica Lipase B (CALB) at 1% wi/w.

» Conditions: Incubate at 50°C under mild vacuum (100 mbar) to remove water byproduct and
drive equilibrium to completion.

 Purification: Filter off enzyme (reusable). Distill the supernatant to remove unreacted alcohol.

Visualization of Workflows
Diagram 1: SFE Extraction Logic
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Caption: Selective fractionation using Supercritical CO2 ensures separation of the target ester
from heavy plant waxes.

Diagram 2: Biogenesis & Identification Logic
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Caption: The Ehrlich pathway converts Isoleucine to 2-Methylbutanol, which couples with
Nonanyl-CoA to form the target.

Analytical Validation (GC-MS)

Critical QC Check: You must distinguish the target from its isomer, 3-methylbutyl nonanoate
(Isoamyl nonanoate).

¢ Column: DB-Wax or HP-5MS (Polarity separation is key).
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» Retention Index (RI):
o 2-Methylbutyl nonanoate:[1][2][3][4][5][6] Rl ~1580 (on Wax).
o 3-Methylbutyl nonanoate: Rl ~1575 (on Wax).

o Note: The 2-methyl isomer typically elutes slightly after the 3-methyl isomer on non-polar
columns, but before on polar columns depending on specific interactions. Standard
addition is required for confirmation.

e Mass Spec Fragments: Look for m/z 70 (characteristic of 2-methylbutyl group
rearrangement) vs m/z 55 or 43 dominance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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